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Compound of Interest

Compound Name: 2-Chloro-3-fluorobenzyl bromide

Cat. No.: B580376

Essential Safety and Handling Guide for 2-
Chloro-3-fluorobenzyl bromide

Disclaimer: This guide is based on information for structurally similar compounds. A specific
Safety Data Sheet (SDS) for 2-Chloro-3-fluorobenzyl bromide (CAS 874285-19-5) should be
consulted for definitive guidance.

2-Chloro-3-fluorobenzyl bromide is a halogenated organic compound that, like similar
chemicals, is expected to be corrosive and a lachrymator (a substance that irritates the eyes
and causes tears).[1] Handling this and related compounds requires stringent safety protocols
to prevent exposure. This guide provides essential information on personal protective
equipment (PPE), handling procedures, and emergency responses.

Immediate Safety Concerns

Based on analogous compounds, 2-Chloro-3-fluorobenzyl bromide is likely to cause severe
skin burns and serious eye damage.[1][2][3] Inhalation may lead to respiratory irritation.[2][4] It
is crucial to handle this chemical in a well-ventilated area, preferably within a chemical fume
hood.[1][5]

Personal Protective Equipment (PPE)

A comprehensive PPE strategy is the first line of defense against exposure. The following table
summarizes the recommended PPE for handling 2-Chloro-3-fluorobenzyl bromide.
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Personal Protective

Specifications and

Body Part ]
Equipment Standards
] o Must conform to EU Standard
Tightly fitting safety goggles or
Eyes/Face ) EN 166 or OSHA 29 CFR
a face shield.
1910.133.[5][6]
Chemical-resistant gloves ) i
o Gloves must be inspected prior
(e.g., Nitrile, Neoprene). A ) o
) ) ) to use and satisfy EU Directive
Skin/Body flame-retardant and impervious

lab coat or apron. Closed-toe

shoes.

89/686/EEC and the standard
EN 374.[6]

Respiratory

A NIOSH/MSHA or European
Standard EN 149 approved

respirator.

Recommended if working
outside a fume hood or if

ventilation is inadequate.[5]

Operational Handling Plan

Safe handling of 2-Chloro-3-fluorobenzyl bromide involves a step-by-step approach from

preparation to disposal.

Experimental Workflow for Handling 2-Chloro-3-fluorobenzyl bromide
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Experimental Workflow

Preparation
- Review SDS
- Don appropriate PPE
- Prepare work area in fume hood

'

Handling & Use
- Work within a chemical fume hood
- Use smallest practical quantity
- Avoid inhalation of vapors and contact with skin/eyes

'
7
I
I
7

y 3
Spill & Emergency Response
- Evacuate area
- Absorb spill with inert material (e.g., sand, vermiculite)
- Place in a sealed container for disposal

Decontamination
- Clean work surfaces thoroughly
- Decontaminate all equipment used

N
N
N
N

\\
A
Waste Disposal

- Collect all waste in a designated, labeled container
- Dispose of as hazardous chemical waste according to regulations

Click to download full resolution via product page
Caption: Step-by-step workflow for the safe handling of 2-Chloro-3-fluorobenzyl bromide.
Experimental Protocols:

e Preparation:

o

Thoroughly review the Safety Data Sheet (SDS) for 2-Chloro-3-fluorobenzyl bromide
and any other chemicals being used.

o

Ensure a safety shower and eyewash station are readily accessible.[5]

o

Don all required PPE as outlined in the table above.

[¢]

Set up all necessary equipment within a certified chemical fume hood.

e Handling and Use:
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[e]

exposure.[5]

[e]

o

[¢]

Conduct all manipulations of the compound within the fume hood to minimize inhalation

Use the smallest amount of the chemical necessary for the experiment.
Avoid direct contact with skin, eyes, and clothing.[6]

Keep containers tightly closed when not in use.[5]

Emergency and Disposal Plans

First Aid Measures

Immediate action is critical in the event of an exposure.

Exposure Route

First Aid Protocol

Eye Contact

Immediately flush eyes with plenty of water for
at least 15 minutes, occasionally lifting the
upper and lower eyelids.[7] Seek immediate

medical attention.[8]

Skin Contact

Immediately flush skin with plenty of soap and
water for at least 15 minutes while removing
contaminated clothing and shoes.[9] Seek

immediate medical attention.

Move the person to fresh air.[4][7] If not

breathing, give artificial respiration.[7] If

Inhalation S )
breathing is difficult, give oxygen.[7] Seek
immediate medical attention.[8]
Do NOT induce vomiting.[6] Rinse mouth with
) water.[6] Never give anything by mouth to an
Ingestion

unconscious person.[6] Seek immediate medical

attention.[8]

Spill and Leak Procedures
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In the event of a spill, evacuate the area immediately. Wear appropriate PPE, including
respiratory protection. Absorb the spill with an inert, non-combustible material such as sand,
vermiculite, or diatomaceous earth.[10] Collect the absorbed material and place it into a sealed,
labeled container for hazardous waste disposal.[5][6] Do not allow the chemical to enter drains.

[6]
Waste Disposal
All waste containing 2-Chloro-3-fluorobenzyl bromide must be treated as hazardous waste.

o Chemical Waste: Collect in a designated, properly labeled, and sealed container. The
container should be stored in a cool, dry, well-ventilated area away from incompatible
materials.[5]

o Contaminated Materials: Any materials used to clean up spills or that have come into contact
with the chemical (e.g., gloves, paper towels) should also be disposed of as hazardous
waste.

o Disposal Method: Arrange for disposal by a licensed chemical waste disposal company.[2][6]
Do not dispose of down the drain or in regular trash.

Hierarchy of Controls for Chemical Safety
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Hierarchy of Controls for Chemical Safety

Elimination/Substitution

(Most Effective)

Engineering Controls
(e.g., Fume Hood)

Administrative Controls
(e.g., SOPs, Training)

Personal Protective Equipment (PPE)
(Least Effective)

Click to download full resolution via product page

Caption: The hierarchy of controls for minimizing chemical exposure, from most to least
effective.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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